Cas no 164071-58-3 (2-Thiophenemethanol, a-(2-iodoethyl)-, (aS)-)

• Product Name: 2-Thiophenemethanol, a-(2-iodoethyl)-, (aS)-
• CAS No: 164071-58-3
• MF: C₇H₉IOS
• MW: 268.115233182907
• CID: 110405
• PubChem ID: 23076636
• Update Time: 2025-04-18

2-Thiophenemethanol, a-(2-iodoethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, a-(2-iodoethyl)-, (aS)-
• (1S)-3-iodo-1-thiophen-2-ylpropan-1-ol
• 2-Thiophenemethanol,a-(2-iodoethyl)-, (S)-
• 3-IODO-1-THIOPHEN-2-YL-PROPAN-1-OL
• AG-E-13908
• AGN-PC-00FYPT
• CTK4D1717
• S-(-)-3-iodo-1-(2-thienyl)-1-propanol
• SureCN2964417
• DTXSID00630306
• 164071-58-3
• 3-IODO-1-(THIOPHEN-2-YL)PROPAN-1-OL
• 3-iodo-1-thiophen-2-ylpropan-1-ol
• SCHEMBL2964417
• 2-Thiophenemethanol, alpha-(2-iodoethyl)-

• Inchi： 1S/C7H9IOS/c8-4-3-6(9)7-2-1-5-10-7/h1-2,5-6,9H,3-4H2
• InChI Key： KRZSQNQECJUPRL-UHFFFAOYSA-N
• SMILES： ICCC(C1=CC=CS1)O

Computed Properties

• Exact Mass: 267.94147
• Monoisotopic Mass: 267.94188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.845
• Boiling Point: 310.1°C at 760 mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.655
• PSA: 20.23
• LogP: 2.60660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds